2-methyl-4-[2-oxo-2-(1-pyrrolidinyl)ethyl]-4H-[1,2,4]triazolo[1,5-a]benzimidazole

• IUPAC Name: 2-(2-methyl-[1,2,4]triazolo[1,5-a]benzimidazol-4-yl)-1-pyrrolidin-1-ylethanone
• InChI: InChI=1S/C15H17N5O/c1-11-16-15-19(10-14(21)18-8-4-5-9-18)12-6-2-3-7-13(12)20(15)17-11/h2-3,6-7H,4-5,8-10H2,1H3
• InChI Key: LLBVSSMZPYPNIK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C3=CC=CC=C3N(C2=N1)CC(=O)N4CCCC4
• Molecular Formula: C15H17N5O
• Molecular Weight: 283.33 g/mol

Description

Synthesis Analysis

Synthesis of compounds similar to 2-Methyl-4-[2-oxo-2-(1-pyrrolidinyl)ethyl]-4H-[1,2,4]triazolo[1,5-a]benzimidazole involves complex chemical reactions. For instance, Abdel‐Aziz et al. (2008) discussed the synthesis of triazolo and pyrimidine derivatives, starting with specific enaminone compounds, leading to derivatives with potential biological activities (Abdel‐Aziz, Hamdy, Fakhr, & Farag, 2008). Similarly, the synthesis of oxazolo[4',5':5,6]pyrido[1,2-a]benzimidazole derivatives as described by Rangnekar and Rajadhyaksha (1986) involves condensation reactions and specific reagents (Rangnekar & Rajadhyaksha, 1986).

Molecular Structure Analysis

The molecular structure of such compounds is typically complex and characterized by multiple ring systems. The synthesis and structure-activity relationships of benzoxazoles, oxazolo[4,5-b]pyridines, benzothiazoles, and benzimidazoles, as studied by Yalcin et al. (1992), provide insights into the intricate molecular frameworks and the impact of various substitutions on their properties (Yalcin, Ören, Şener, Akın, & Ucarturk, 1992).

Chemical Reactions and Properties

The chemical reactivity of such compounds is influenced by their structural features. For example, the synthesis and reactions of ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives, as explored by Mohamed (2021), reveal how different reagents and conditions lead to a variety of products, highlighting the compound's chemical versatility (Mohamed, 2021).

Physical Properties Analysis

Physical properties such as solubility, melting point, and crystalline structure are crucial for understanding the practical applications of these compounds. The study by Bhoi et al. (2016) on the synthesis of benzothiazole derivatives sheds light on the physical characteristics of such compounds, including their solubility and crystalline nature (Bhoi, Borad, Pithawala, & Patel, 2016).

Chemical Properties Analysis

The chemical properties, including reactivity under various conditions and the formation of derivatives, are key to understanding the behavior of these compounds. The work by Mohammadpoor-Baltork et al. (2007) on the synthesis of benzoxazoles, benzothiazoles, and benzimidazoles under solvent-free conditions provides valuable insights into the chemical properties of these compounds (Mohammadpoor-Baltork, Khosropour, & Hojati, 2007).

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which this compound is used. Pyrrolidine derivatives are widely used in medicinal chemistry and can have various biological effects depending on their structure.